Cas no 1451391-58-4 (tert-butyl 3-(4-methylpyrimidin-2-yl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(4-methylpyrimidin-2-yl)azetidine-1-carboxylate
• CAS No: 1451391-58-4
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• MDL: MFCD26127516
• CID: 5190183
• PubChem ID: 124253215
• Update Time: 2025-10-31

tert-butyl 3-(4-methylpyrimidin-2-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-(4-methyl-2-pyrimidinyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-(4-methylpyrimidin-2-yl)azetidine-1-carboxylate

• MDL： MFCD26127516
• Inchi： 1S/C13H19N3O2/c1-9-5-6-14-11(15-9)10-7-16(8-10)12(17)18-13(2,3)4/h5-6,10H,7-8H2,1-4H3
• InChI Key： AYOKIKBGTWKYKX-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(C2=NC=CC(C)=N2)C1

Additional information on tert-butyl 3-(4-methylpyrimidin-2-yl)azetidine-1-carboxylate

Introduction to Tert-butyl 3-(4-methylpyrimidin-2-yl)azetidine-1-carboxylate (CAS No. 1451391-58-4)

Tert-butyl 3-(4-methylpyrimidin-2-yl)azetidine-1-carboxylate, with the CAS number 1451391-58-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug design. The presence of a tert-butyl group and a 4-methylpyrimidin-2-yl moiety in its molecular structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for further exploration.

The molecular structure of tert-butyl 3-(4-methylpyrimidin-2-yl)azetidine-1-carboxylate consists of a five-membered azetidine ring substituted with a carboxylate group at the 1-position and a pyrimidine ring at the 3-position. The tert-butyl group enhances the lipophilicity of the compound, while the 4-methylpyrimidin-2-yl moiety introduces specific interactions with biological targets. These structural features make it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in azetidine derivatives due to their potential as pharmacophores in the development of new therapeutic agents. The< strong>tert-butyl 3-(4-methylpyrimidin-2-yl)azetidine-1-carboxylate has been studied for its potential applications in various therapeutic areas, including oncology, inflammation, and infectious diseases. Its unique structural features allow for selective binding to biological targets, which is crucial for developing drugs with high specificity and low toxicity.

One of the most compelling aspects of this compound is its versatility in drug design. The combination of the tert-butyl group and the 4-methylpyrimidin-2-yl moiety provides multiple sites for chemical modification, enabling researchers to fine-tune its pharmacological properties. This flexibility has led to several innovative approaches in synthesizing derivatives with enhanced activity and selectivity. For instance, modifications at the carboxylate group can alter the solubility and bioavailability of the compound, while changes at the pyrimidine ring can improve binding affinity to specific enzymes or receptors.

The< strong>tert-butyl 3-(4-methylpyrimidin-2-yl)azetidine-1-carboxylate has also been explored in preclinical studies for its potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit key inflammatory pathways, such as NFκB and MAPK, which are involved in the progression of chronic inflammatory diseases. These findings suggest that this compound could be a promising lead for developing novel anti-inflammatory therapies.

In addition to its anti-inflammatory properties, this compound has shown promise in oncology research. Preclinical studies have indicated that it can selectively target cancer cells by inhibiting critical signaling pathways involved in tumor growth and survival. The ability of< strong>tert-butyl 3-(4-methylpyrimidin-2-yl)azetidine-1-carboxylate to disrupt these pathways without significant toxicity to normal cells makes it an attractive candidate for further development as an anticancer drug.

The synthesis of< strong>tert-butyl 3-(4-methylpyrimidin-2-yl)azetidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve high yields and purity. These synthetic strategies highlight the importance of cutting-edge methodologies in pharmaceutical research and development.

The pharmacokinetic properties of< strong>tert-butyl 3-(4-methylpyrimidin-2-yl)azetidine-1-carboxylate are also of great interest. Studies have shown that it exhibits good oral bioavailability and prolonged half-life in animal models, suggesting its potential for therapeutic use. Understanding these pharmacokinetic characteristics is essential for optimizing dosing regimens and improving patient outcomes.

The future prospects of< strong>tert-butyl 3-(4-methylpyrimidin-2-yI)azetidine-l-carboxyll ate are promising, with ongoing research aimed at identifying new applications and improving its pharmacological profile. Collaborative efforts between academia and industry are likely to accelerate the development of novel derivatives with enhanced efficacy and safety profiles. As our understanding of biological mechanisms continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.